Cas no 77620-53-2 (Neozolaniol)

• Product Name: Neozolaniol
• CAS No: 77620-53-2
• MF: C₁₉H₂₆O₈
• MW: 382.404946804047
• CID: 983634
• PubChem ID: 426719
• Update Time: 2025-04-20

Neozolaniol Chemical and Physical Properties

Names and Identifiers

• Neozolaniol
• 3-Bornanol
• 4,7,7-trimethyl-2-bicyclo[2.2.1]heptanol
• AC1LBWU5
• AC1Q7B02
• AG-J-08228
• AR-1F2150
• CTK4D3045
• Epiborneol
• Epiborneol (endo-3-Hydroxy-1,7,7-trimethyl-bicyclo< 2.2.1> heptan)
• epi-Isoborneol
• Epiisoborneol
• epi-limonol
• epi-neosolaniol
• DTXSID50998842
• NSC-320013
• Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.,8.alpha.)-
• NS00018322
• NSC197212
• 4-.beta.,15-Diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-12,13-epoxytrichothec-9-ene
• Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate
• NSC320013
• 3,8-Dihydroxy-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• LS-14733
• TVZHDVCTOCZDNE-UHFFFAOYSA-N
• CHEBI:201458
• Solaniol (sesquiterpene)
• 77620-53-2
• NSC-197212
• (11-acetyloxy-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
• 36519-25-2
• Neosolaniol from Fusaruim sp.
• Trichothec-9-ene, 12,13-epoxy-4-.beta.,15-diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-
• Trichothec-9-ene-3-.alpha.,4-.beta.,8-.alpha.,15-tetrol, 12,13-epoxy-, 4,15-diacetate
• Neosolaniol
• Solaniol

• Inchi： 1S/C19H26O8/c1-9-5-13-18(6-12(9)22,7-24-10(2)20)17(4)15(26-11(3)21)14(23)16(27-13)19(17)8-25-19/h5,12-16,22-23H,6-8H2,1-4H3
• InChI Key： TVZHDVCTOCZDNE-UHFFFAOYSA-N
• SMILES： O1CC21C1C(C(C2(C)C2(COC(C)=O)CC(C(C)=CC2O1)O)OC(C)=O)O

Computed Properties

• Exact Mass: 382.16300
• Monoisotopic Mass: 382.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.82000
• LogP: 0.09570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes